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Compound of Interest

Compound Name: Acid blue 80

Cat. No.: B1200697

An In-depth Technical Guide to the Chemical Properties of Acid Blue 80

Introduction

Acid Blue 80, also known by designations such as C.I. 61585 and Acid Brilliant Blue RAWL, is
a synthetic anionic dye belonging to the anthraguinone chemical class.[1][2] It is utilized in
various industrial and scientific applications, including the dyeing of textiles like wool, silk, and
nylon, as well as for coloring leather, soaps, detergents, and industrial cleaning products.[3][4]
[5] In the laboratory setting, it is employed as a protein stain in biochemical analyses.[3][6] This
document provides a comprehensive overview of the core chemical properties of Acid Blue 80,
tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Structure

Acid Blue 80 is structurally based on an anthraquinone core.[1] Its IUPAC name is disodium;3-
[[9,10-diox0-4-(2,4,6-trimethyl-3-sulfonatoanilino)anthracen-1-yllamino]-2,4,6-
trimethylbenzenesulfonate.[6][7] The molecule's color and properties are derived from the
conjugated Tt-electron systems within this anthraquinone structure.[6]
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Identifier Value
disodium;3-[[9,10-dioxo-4-(2,4,6-trimethyl-3-

IUPAC Name sulfonatoanilino)anthracen-1-ylJamino]-2,4,6-
trimethylbenzenesulfonate[6][7]

CAS Number 4474-24-2[2][6][71[8][91[10][11][12]

Alternative CAS

8005-76-3[1][10]

Colour Index (C.1.)

61585[2][3][6][9][11]

EC Number 224-748-4[11][12]
Acid Blue RAW, Weak Acid Brilliant Blue RAW,
Synonyms Alizarine Cyanine Blue BWS, Coomassie

Brilliant Blue G[3][6][13]

Physicochemical Properties

The physical and chemical properties of Acid Blue 80 are summarized below, providing key

data points for its handling, application, and analysis.

General Properties
Property

Value

Molecular Formula

Cs2H28N2Na20sS2[1][7][8][10][11][12]

Molecular Weight

678.68 g/mol [3][8][10][11]

Physical Appearance

Blue powder, Red-light blue powder, or Dark
blue crystalline powder[2][3][9][13][14][15][16]
[17]

Melting Point

>300 °C[3][L1][15][16][17][18][19]

Density

~1.5 g/cm3[16][18]

Solubility Profile
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Solvent Solubility Observation

10.95 g/L at 20°C[3][16][18]
Water Soluble[1][3][8][14][17]

[19]
50 g/L (minimum) at 80°C[9]
60-70 g/L at 90°C|[2]
Alcohol Slightly soluble[14][17] The solution is blue[17]

Note: Aqueous solutions of Acid Blue 80 may exhibit precipitation when left standing for
extended periods.[1][15][18]

Spectroscopic Properties

Spectroscopic analysis is fundamental to the characterization and quantification of Acid Blue
80.

UV-Visible Spectroscopy Data

Parameter Wavelength (Amax) Notes

pH-dependent.[3][6] Attributed

Primary Absorption 580-590 nm|[3][6] to the chromophore group.[6]
[20]

Alternative Primary 622 nm, 627 nm[6][11][20]

Corresponds to aromatic

Secondary Absorption ~334 nm[6][20] groups and auxochromes.[6]
[20]

Corresponds to aromatic

Tertiary Absorption 202 nm, ~215 nm[6][20][21]
groups.[6][20]

Chemical Behavior and Stability

Acid Blue 80 is stable under normal temperatures and pressures.[3][10] Its aqueous solution is
a deep, thick blue.[3][14][15] The color of the dye is highly sensitive to the chemical
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environment, a key property for its use as an indicator and stain.

Condition Observed Color

Aqueous Solution Deep Blue[3][14][15]

Aqueous + HCI or NaOH Magenta[3][14]

Concentrated H2SOa Red and Blue[1][3][14][15][16]
Diluted H2S0Oa4 (from conc.) Green and Blue[1][3][14][15][16]
Concentrated HNOs Brown[1][3][14][15][16][18]

Experimental Protocols
Synthesis of Acid Blue 80

The synthesis of Acid Blue 80 is based on the condensation of an anthraquinone derivative
with an aromatic amine, followed by sulfonation.[1][18]
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Synthesis Pathway of Acid Blue 80

Starting Materials

1,4-Dihydroxyanthraquinone 2,4,6-Trimethylaniline (2 eq.)

N 7

Condensation Reaction

Heat

Intermediate Product

y

Sulfonation
(Fuming Sulfuric Acid)

;

Sulfonated Intermediate

l

Neutralization
(Sodium Hydroxide)

Acid Blue 80

(Disodium Salt)

Click to download full resolution via product page

Caption: Synthesis pathway of Acid Blue 80.
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Methodology:

o Condensation: One molar equivalent of 1,4-dihydroxyanthracene-9,10-dione is reacted with
two molar equivalents of 2,4,6-trimethylbenzenamine.[1][18] The reaction is typically carried
out at an elevated temperature in a suitable solvent.

o Sulfonation: The resulting condensation product is treated with fuming sulfuric acid to
introduce sulfonic acid groups onto the trimethylphenyl rings.

» Neutralization: The sulfonated product is then neutralized with a sodium salt, such as sodium
hydroxide, to form the final disodium salt of Acid Blue 80.[1][18]

 Purification: The final product is purified, often through recrystallization, to remove unreacted
starting materials and byproducts.[3]

Determination of UV-Visible Absorption Spectrum

This protocol outlines the standard procedure for obtaining the absorbance spectrum of Acid
Blue 80.
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Workflow for UV-Vis Spectroscopy

Prepare Stock Solution
(e.g., 1 mg/mL in water)

l

Create Serial Dilutions Calibrate Spectrophotometer
(e.g., 1-10 pg/mL) (Use solvent as blank)

N 7

Scan Wavelength Range
(e.g., 200-800 nm)

i

Record Absorbance Spectrum

'

Identify Amax
(Wavelength of max absorbance)
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Color Change in Different Media

Acid Blue 80

Agueous Solution

Neutral pH /Add HCI or NaOHAdd conc. H2SO4 N\Add conc. HNOs

Deep Blue Red/Blue

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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